Cas no 1094282-07-1 (1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one)

• Product Name: 1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one
• CAS No: 1094282-07-1
• MF: C₁₂H₈ClFOS
• MW: 254.707724571228
• CID: 4571155
• PubChem ID: 43154110
• Update Time: 2025-09-21

1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(4-Chloro-2-fluorophenyl)thiophen-2-yl]ethan-1-one
• Ethanone, 1-[5-(4-chloro-2-fluorophenyl)-2-thienyl]-
• 1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one

• Inchi： 1S/C12H8ClFOS/c1-7(15)11-4-5-12(16-11)9-3-2-8(13)6-10(9)14/h2-6H,1H3
• InChI Key： PCYOKWCTOAWEKR-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(C2=CC=C(Cl)C=C2F)=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one

Introduction to 1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one (CAS No. 1094282-07-1)

1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one, identified by its CAS number 1094282-07-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic ketones, characterized by its structural integration of a thiophene ring with an acetyl moiety, further functionalized by halogenated aromatic groups. The unique combination of these structural features makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one consists of a thiophene core substituted at the 2-position with an acetyl group, while the 5-position is linked to a phenyl ring that is further modified with chlorine and fluorine atoms. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The presence of both chloro and fluoro groups enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways associated with human diseases. The thiophene moiety in 1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one is known to exhibit significant interactions with biological targets due to its ability to mimic natural biomolecules. This property has been leveraged in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The 4-Chloro-2-fluorophenyl group further enhances the binding affinity by providing hydrophobic interactions and electronic modulation within the active site of the target protein.

One of the most compelling aspects of 1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one is its potential as a building block for more complex drug candidates. Researchers have utilized this compound as a precursor in synthesizing derivatives with enhanced pharmacological properties. For instance, studies have shown that modifications at the thiophene ring can lead to compounds with improved solubility and reduced toxicity. Additionally, the acetyl group can be further functionalized to introduce other pharmacophores, expanding its utility in drug discovery.

The synthesis of 1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of halogenated thiophenes, followed by acylation and subsequent functionalization at specific positions. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve high yields and purity. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the biological activity of 1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one has revealed promising results in preclinical studies. The compound has demonstrated inhibitory effects on several enzymes and receptors implicated in human diseases. Notably, it has shown potential in inhibiting tyrosine kinases, which are overexpressed in many cancer cell lines. The ability of this compound to modulate these kinases suggests its therapeutic relevance in oncology research. Furthermore, its interaction with other biological targets has opened avenues for exploring its potential in treating neurological disorders and infectious diseases.

The pharmacokinetic profile of 1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one is another area of interest. Studies have indicated that the compound exhibits good oral bioavailability and moderate metabolic stability, making it suitable for systemic administration. However, further research is needed to optimize its pharmacokinetic properties and minimize any potential side effects. This includes evaluating its distribution, excretion, and potential interactions with cytochrome P450 enzymes.

In conclusion, 1-5-(4-Chloro-2-fluorophenyl)thiophen-2-ylethan-1-one (CAS No. 1094282-07-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a lead compound for drug development underscores the importance of heterocyclic compounds in modern medicine. As research continues to uncover new applications for this molecule, it is likely to play an increasingly vital role in addressing unmet medical needs.